2-[(4-bromobenzyl)sulfanyl]-3-(3-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C24H21BrN2OS2
• Molecular Weight: 497.5 g/mol
• IUPAC Name: 2-[(4-bromophenyl)methylsulfanyl]-3-(3-methylphenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C24H21BrN2OS2/c1-15-5-4-6-18(13-15)27-23(28)21-19-7-2-3-8-20(19)30-22(21)26-24(27)29-14-16-9-11-17(25)12-10-16/h4-6,9-13H,2-3,7-8,14H2,1H3
• InChI Key: AYIMLLLUSLMBQC-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2C(=O)C3=C(N=C2SCC4=CC=C(C=C4)Br)SC5=C3CCCC5

Description

2-[(4-bromobenzyl)sulfanyl]-3-(3-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in scientific research. It is a benzothienopyrimidinone derivative that has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of 2-[(4-bromobenzyl)sulfanyl]-3-(3-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been hypothesized that the compound works by inhibiting specific enzymes or proteins that are involved in the development and progression of diseases such as cancer and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-[(4-bromobenzyl)sulfanyl]-3-(3-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has various biochemical and physiological effects. The compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce inflammation. It has also been shown to have antifungal activity against Candida albicans.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-[(4-bromobenzyl)sulfanyl]-3-(3-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potential therapeutic applications. The compound has shown promising results in various studies, making it an attractive candidate for further research. However, one of the limitations of using this compound in lab experiments is the complex synthesis method, which may limit its availability and increase the cost of research.

Future Directions

There are several future directions for the research of 2-[(4-bromobenzyl)sulfanyl]-3-(3-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one. One potential direction is to investigate its potential as a therapeutic agent for various diseases, including cancer and inflammation. Another direction is to explore the compound's mechanism of action and identify specific targets for its activity. Additionally, further studies could be conducted to optimize the synthesis method and increase the yield and purity of the final product.
Conclusion:
In conclusion, 2-[(4-bromobenzyl)sulfanyl]-3-(3-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has shown promising results in various scientific studies. Its potential therapeutic applications, biochemical and physiological effects, and complex synthesis method make it an attractive candidate for further research. Future studies could focus on investigating its mechanism of action, optimizing the synthesis method, and exploring its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 2-[(4-bromobenzyl)sulfanyl]-3-(3-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a multi-step process involving the reaction of different chemical compounds. The synthesis method involves the use of various reagents and solvents, including bromobenzene, sodium hydride, and acetic anhydride. The detailed synthesis method is beyond the scope of this paper, but it is essential to note that the synthesis method plays a crucial role in determining the purity and yield of the final product.

Scientific Research Applications

2-[(4-bromobenzyl)sulfanyl]-3-(3-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been the focus of several scientific studies due to its potential therapeutic applications. It has been shown to possess anticancer, anti-inflammatory, and antifungal properties. The compound has been tested in vitro and in vivo, and the results have been promising.